Cas no 2229465-59-0 (3,6-dichloropyridazin-4-yl sulfamate)

• Product Name: 3,6-dichloropyridazin-4-yl sulfamate
• CAS No: 2229465-59-0
• MF: C₄H₃Cl₂N₃O₃S
• MW: 244.055917024612
• CID: 6593329
• PubChem ID: 165797642
• Update Time: 2025-05-20

3,6-dichloropyridazin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloropyridazin-4-yl sulfamate
• EN300-1986978
• 2229465-59-0

• Inchi： 1S/C4H3Cl2N3O3S/c5-3-1-2(4(6)9-8-3)12-13(7,10)11/h1H,(H2,7,10,11)
• InChI Key： XEKZBAKMDPTOBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)OS(N)(=O)=O

Computed Properties

• Exact Mass: 242.9272175g/mol
• Monoisotopic Mass: 242.9272175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on 3,6-dichloropyridazin-4-yl sulfamate

3,6-Dichloropyridazin-4-yl Sulfamate: An Overview of a Promising Compound (CAS No. 2229465-59-0)

3,6-Dichloropyridazin-4-yl sulfamate (CAS No. 2229465-59-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and is characterized by its unique structural features, which include a sulfamate group and dichloro substitution on the pyridazine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 3,6-dichloropyridazin-4-yl sulfamate is particularly intriguing due to its potential to modulate various biological pathways. Recent studies have shown that this compound exhibits promising activity in several areas, including anti-inflammatory, antiviral, and anticancer properties. The sulfamate group, in particular, is known for its ability to interact with specific enzymes and receptors, making it a key functional group in drug design.

In the context of medicinal chemistry, 3,6-dichloropyridazin-4-yl sulfamate has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory activity. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Preclinical studies have demonstrated that 3,6-dichloropyridazin-4-yl sulfamate can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Beyond its anti-inflammatory properties, 3,6-dichloropyridazin-4-yl sulfamate has also shown promise in antiviral research. Viral infections pose significant challenges to global health, and the development of new antiviral agents remains a priority. Studies have indicated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes or host cell receptors. This makes it a potential candidate for further investigation as an antiviral agent.

In the realm of cancer research, 3,6-dichloropyridazin-4-yl sulfamate has been explored for its anticancer properties. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. The ability of this compound to induce apoptosis (programmed cell death) in cancer cells has been observed in several in vitro studies. Additionally, it has shown potential to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors. These findings suggest that 3,6-dichloropyridazin-4-yl sulfamate could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 3,6-dichloropyridazin-4-yl sulfamate are also an important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and stability in physiological conditions make it suitable for further development as an oral medication.

Toxicity assessments are crucial for any compound being considered for therapeutic use. Preclinical toxicity studies have indicated that 3,6-dichloropyridazin-4-yl sulfamate has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

The synthesis of 3,6-dichloropyridazin-4-yl sulfamate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on both laboratory and industrial scales. These improvements have facilitated its availability for research purposes and potential commercial applications.

In conclusion, 3,6-dichloropyridazin-4-yl sulfamate (CAS No. 2229465-59-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its use as a lead compound in drug development.